Cas no 2228693-71-6 (2-1-(naphthalen-2-yl)cyclobutylacetic acid)

• Product Name: 2-1-(naphthalen-2-yl)cyclobutylacetic acid
• CAS No: 2228693-71-6
• MF: C₁₆H₁₆O₂
• MW: 240.297044754028
• CID: 6070703
• PubChem ID: 165833594
• Update Time: 2025-06-15

2-1-(naphthalen-2-yl)cyclobutylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(naphthalen-2-yl)cyclobutylacetic acid
• 2-[1-(naphthalen-2-yl)cyclobutyl]acetic acid
• EN300-1834237
• 2228693-71-6

• Inchi： 1S/C16H16O2/c17-15(18)11-16(8-3-9-16)14-7-6-12-4-1-2-5-13(12)10-14/h1-2,4-7,10H,3,8-9,11H2,(H,17,18)
• InChI Key： PICFYUIPGVLRSD-UHFFFAOYSA-N
• SMILES： OC(CC1(C2C=CC3C=CC=CC=3C=2)CCC1)=O

Computed Properties

• Exact Mass: 240.115029749g/mol
• Monoisotopic Mass: 240.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-1-(naphthalen-2-yl)cyclobutylacetic acid

Introduction to 2-1-(naphthalen-2-yl)cyclobutylacetic acid (CAS No. 2228693-71-6)

2-1-(naphthalen-2-yl)cyclobutylacetic acid, identified by the Chemical Abstracts Service registry number CAS No. 2228693-71-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a fused cyclobutyl and naphthalene moiety, linked through an acetic acid side chain. The structural arrangement of this molecule imparts unique chemical and pharmacological properties, making it a subject of intense study for potential therapeutic applications.

The naphthalen-2-yl substituent in the molecular structure contributes to the compound's aromaticity and hydrophobicity, which are critical factors in drug design. The presence of a cyclobutyl ring introduces rigidity to the molecule, influencing its conformational flexibility and interactions with biological targets. These structural features make 2-1-(naphthalen-2-yl)cyclobutylacetic acid a promising candidate for further exploration in drug discovery, particularly in the development of novel bioactive molecules.

In recent years, there has been growing interest in understanding the pharmacological potential of compounds with complex aromatic and cyclic structures. The acetic acid moiety in 2-1-(naphthalen-2-yl)cyclobutylacetic acid suggests possible interactions with biological receptors or enzymes, which could be exploited for therapeutic benefits. Preliminary studies have indicated that such compounds may exhibit inhibitory effects on certain enzymes or receptors involved in inflammatory pathways, making them attractive for further investigation.

One of the most compelling aspects of 2-1-(naphthalen-2-yl)cyclobutylacetic acid is its potential role in modulating biological processes at the molecular level. The unique combination of aromatic and cyclic moieties allows for diverse interactions with biological systems, which could be leveraged for the development of drugs targeting various diseases. For instance, its structural motif resembles several known bioactive compounds that have demonstrated efficacy in preclinical models.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mechanism of action of such compounds with greater accuracy. These computational tools have been instrumental in designing derivatives of 2-1-(naphthalen-2-yl)cyclobutylacetic acid that may enhance its pharmacological properties while minimizing potential side effects. Such virtual screening approaches have accelerated the drug discovery process, allowing for rapid identification of promising candidates for further experimental validation.

The synthesis of 2-1-(naphthalen-2-yl)cyclobutylacetic acid presents both challenges and opportunities for synthetic chemists. The need to construct the cyclobutyl-naphthalene core while maintaining regioselectivity requires careful planning and execution. However, recent innovations in synthetic methodologies have made it possible to access such complex structures with higher yields and purity. These advancements are crucial for enabling more extensive pharmacological studies and clinical investigations.

In conclusion, 2-1-(naphthalen-2-yl)cyclobutylacetic acid (CAS No. 2228693-71-6) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features and predicted biological activities make it an attractive candidate for further exploration. As our understanding of molecular interactions continues to evolve, compounds like this one are likely to play a crucial role in the development of novel therapeutic agents that address unmet medical needs.